Cas no 2229445-10-5 (2,2-difluoro-1-2-methoxy-3-(trifluoromethyl)phenylcyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-2-methoxy-3-(trifluoromethyl)phenylcyclopropan-1-amine
• CAS No: 2229445-10-5
• MF: C₁₁H₁₀F₅NO
• MW: 267.195220470428
• CID: 6173222
• PubChem ID: 165692484
• Update Time: 2025-06-28

2,2-difluoro-1-2-methoxy-3-(trifluoromethyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-2-methoxy-3-(trifluoromethyl)phenylcyclopropan-1-amine
• 2,2-difluoro-1-[2-methoxy-3-(trifluoromethyl)phenyl]cyclopropan-1-amine
• 2229445-10-5
• EN300-1942531

• Inchi： 1S/C11H10F5NO/c1-18-8-6(9(17)5-10(9,12)13)3-2-4-7(8)11(14,15)16/h2-4H,5,17H2,1H3
• InChI Key： MFPXBMIJUMBFEB-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC=C(C(F)(F)F)C=1OC)N)F

Computed Properties

• Exact Mass: 267.06825475g/mol
• Monoisotopic Mass: 267.06825475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-difluoro-1-2-methoxy-3-(trifluoromethyl)phenylcyclopropan-1-amine

Introduction to 2,2-Difluoro-1-(2-methoxy-3-(trifluoromethyl)phenyl)cyclopropan-1-amine (CAS No. 2229445-10-5)

2,2-Difluoro-1-(2-methoxy-3-(trifluoromethyl)phenyl)cyclopropan-1-amine (CAS No. 2229445-10-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropane ring, difluoro substitution, and a substituted phenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The cyclopropane ring in the structure of 2,2-difluoro-1-(2-methoxy-3-(trifluoromethyl)phenyl)cyclopropan-1-amine imparts rigidity and conformational constraint, which can influence its binding properties and pharmacokinetic behavior. The difluoro substitution on the cyclopropane ring enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development. The substituted phenyl group, particularly the presence of a methoxy and trifluoromethyl group, further modulates its biological activity and selectivity.

Recent studies have explored the potential of 2,2-difluoro-1-(2-methoxy-3-(trifluoromethyl)phenyl)cyclopropan-1-amine in various therapeutic areas. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antimicrobial properties against a range of Gram-positive and Gram-negative bacteria. The unique combination of structural elements in the molecule appears to disrupt bacterial cell membranes, leading to cell death.

In addition to its antimicrobial properties, 2,2-difluoro-1-(2-methoxy-3-(trifluoromethyl)phenyl)cyclopropan-1-amine has shown promise in neuropharmacology. Research conducted at the University of California demonstrated that this compound can modulate neurotransmitter systems, particularly serotonin and dopamine receptors. This makes it a potential candidate for the treatment of neurological disorders such as depression and anxiety. The ability to fine-tune receptor interactions through structural modifications offers a versatile platform for drug design.

The pharmacokinetic profile of 2,2-difluoro-1-(2-methoxy-3-(trifluoromethyl)phenyl)cyclopropan-1-amine has also been extensively studied. In vivo experiments in animal models have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates efficient crossing of biological membranes, including the blood-brain barrier (BBB), which is crucial for central nervous system (CNS) applications.

Furthermore, the safety profile of 2,2-difluoro-1-(2-methoxy-3-(trifluoromethyl)phenyl)cyclopropan-1-amine has been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings support its potential for further clinical development.

In conclusion, 2,2-difluoro-1-(2-methoxy-3-(trifluoromethyl)phenyl)cyclopropan-1-amine (CAS No. 2229445-10-5) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for drug development in areas such as antimicrobial therapy and neuropharmacology. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.